Cas no 2640943-37-7 (4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide)

• Product Name: 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide
• CAS No: 2640943-37-7
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5330189
• Update Time: 2025-11-06

4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Methylethyl)-4-(1,8-naphthyridin-2-yl)-1-piperidinecarboxamide
• 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C17H22N4O/c1-12(2)19-17(22)21-10-7-13(8-11-21)15-6-5-14-4-3-9-18-16(14)20-15/h3-6,9,12-13H,7-8,10-11H2,1-2H3,(H,19,22)
• InChI Key： IVVQGKRBNZKBQN-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)C)=O)CCC(C2C=CC3C(N=2)=NC=CC=3)CC1

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.7±50.0 °C(Predicted)
• pka: 15.23±0.40(Predicted)

Additional information on 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide

Introduction to 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide (CAS No. 2640943-37-7)

4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide (CAS No. 2640943-37-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of naphthyridine derivatives, which are known for their broad spectrum of biological activities. The presence of a piperidine ring and an amide functional group further enhances its potential as a pharmacophore in drug discovery and development.

The molecular structure of 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide consists of a central naphthyridine core, which is a fused bicyclic system containing two nitrogen atoms. This core is linked to a piperidine moiety at the 2-position and an isopropyl group at the N-position through an amide bond. Such structural features make it an intriguing candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that the naphthyridine scaffold can interact with enzymes and receptors involved in critical cellular processes, including DNA replication, transcription, and signal transduction. The piperidine ring, in particular, is known to enhance solubility and metabolic stability, making it a favorable component in drug design.

In the context of current pharmaceutical research, 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide has been investigated for its potential role in treating various diseases, including cancer and inflammatory disorders. The compound’s ability to modulate key biological pathways has been highlighted in several preclinical studies. For instance, its interaction with kinases and other enzymes has been studied as a means to develop novel therapeutic agents that can inhibit aberrant signaling pathways associated with these diseases.

The amide functional group in the molecule plays a crucial role in determining its pharmacokinetic properties. Amides are known for their stability under physiological conditions, which allows for prolonged half-life and improved bioavailability. Additionally, the presence of an isopropyl group at the N-position can influence the compound’s lipophilicity, affecting its ability to cross biological membranes. These factors are critical in determining the compound’s overall efficacy and safety profile.

One of the most compelling aspects of 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide is its versatility as a building block for more complex drug candidates. Researchers have utilized this compound as a starting point for structure-based drug design, leveraging its known biological activities to develop novel molecules with enhanced potency and selectivity. The flexibility offered by the piperidine ring and the rigidity provided by the naphthyridine core make it an ideal candidate for generating diverse chemical libraries for high-throughput screening.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing similar derivatives with tailored properties.

From a regulatory perspective, compounds like 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide must undergo rigorous testing to meet safety and efficacy standards before they can be considered for clinical use. Preclinical studies involving cell-based assays, animal models, and computational simulations are essential to evaluate their potential therapeutic benefits and identify any adverse effects. These studies provide critical data that guide further development efforts and ensure that only safe and effective drugs reach patients.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like 4-(1,8-naphthyridin-2-yl)-N-(propan-2-yl)piperidine-1-carboxamide. Predictive models can analyze large datasets to predict biological activity and optimize molecular structures, reducing the time and cost associated with traditional trial-and-error approaches. This innovative approach has opened new avenues for exploring novel therapeutic agents based on well-characterized scaffolds such as naphthyridine derivatives.

In conclusion,4-(1,8-naphthyridin-2-yl)-N-(propan-2-y)piperidine -1-carboxamide (CAS No. 2640943 -37 -7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its investigation as a lead compound for drug development underscores the importance of naphthyridine derivatives in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future therapeutic strategies across various disease areas.